Cas no 18034-37-2 (Benzeneethanamine,N-[(3,4-dimethoxyphenyl)methylene]-3,4-dimethoxy-)

• Product Name: Benzeneethanamine,N-[(3,4-dimethoxyphenyl)methylene]-3,4-dimethoxy-
• CAS No: 18034-37-2
• MF: C₁₉H₂₃NO₄
• MW: 329.39022564888
• CID: 231523
• PubChem ID: 303905
• Update Time: 2025-04-19

Benzeneethanamine,N-[(3,4-dimethoxyphenyl)methylene]-3,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,N-[(3,4-dimethoxyphenyl)methylene]-3,4-dimethoxy-
• 1-(3,4-dimethoxyphenyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]methanimine
• (3,4-Dimethoxy-phenaethyl)-veratryliden-amin
• (3,4-dimethoxy-phenethyl)-veratryliden-amine
• 2-(3,4-dimethoxyphenyl)-N-[(E)-(3,4-dimethoxyphenyl)methylidene]ethanamine
• AC1L73RJ
• N-(3,4-dimethoxyphenyl)methylene-2-(3,4-dimethoxyphenyl)ethylamine
• N-< 2-(3,4-dimethoxybenzyl)ethyl> -3,4-dimethoxybenzaldimine
• NSC194244
• Veratrumaldehyd-(3.4-dimethoxy-phenaethylimin)
• CHEMBL3183678
• SMR001821890
• MLS003107009
• 18034-37-2
• NSC-194244
• AKOS024359701
• DTXSID20307684

• Inchi： 1S/C19H23NO4/c1-21-16-7-5-14(11-18(16)23-3)9-10-20-13-15-6-8-17(22-2)19(12-15)24-4/h5-8,11-13H,9-10H2,1-4H3/b20-13+
• InChI Key： OYKYCTMRLGPLFT-DEDYPNTBSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CC/N=C/C1C=CC(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 329.16300
• Monoisotopic Mass: 329.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.28000
• LogP: 3.38260